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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B032800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2-acetylcyclohexanone. Due to a lack of extensive, publicly available

quantitative stability data for this specific compound, this guide combines information from

safety data sheets and chemical supplier recommendations with established principles of

stability testing based on international guidelines. This approach provides a robust framework

for handling, storing, and evaluating the stability of 2-acetylcyclohexanone in a research and

development setting.

Summary of Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of 2-acetylcyclohexanone. The

following table summarizes the recommended conditions based on available data.
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Parameter Recommended Condition Source/Rationale

Temperature 10°C - 25°C

General recommendation for

maintaining chemical stability.

[1]

Store in a cool place.
Prevents thermal degradation.

[2][3][4]

Atmosphere
Under an inert gas (e.g.,

Nitrogen)
Minimizes oxidation.[1]

Light Protect from light
Prevents photolytic

degradation.[1]

Container

Tightly closed original

container (metal can or drum

recommended)

Prevents contamination and

evaporation.[2][3][4]

Ventilation Well-ventilated area

Ensures safe storage and

dispersal of any potential

vapors.[2][3][4]

Incompatibilities
Strong oxidizing agents,

Strong bases

Avoids potentially vigorous and

hazardous reactions.[2][3]

Heat, flames, and sparks
The compound is a

combustible liquid.[3][5]

Physicochemical Properties Relevant to Stability
Understanding the physicochemical properties of 2-acetylcyclohexanone is essential for

predicting its stability.
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Property Value

Molecular Formula C₈H₁₂O₂

Molecular Weight 140.18 g/mol

Appearance Colorless to light yellow, clear liquid

Boiling Point 111 - 112 °C at 18 mmHg

Density 1.078 g/mL at 25 °C

Flash Point 79 °C (closed cup)[1][6]

Keto-Enol Tautomerism
Exists as a mixture of keto and enol forms in

solution.[7]

The presence of keto-enol tautomerism is a key characteristic of β-dicarbonyl compounds like

2-acetylcyclohexanone. While this is an equilibrium process, the enol form can be more

susceptible to oxidation. The diketo form may be susceptible to hydrolysis under certain pH

conditions.

Proposed Experimental Protocols for Stability
Testing
To generate quantitative stability data, a forced degradation study is recommended. The

following protocols are based on general guidelines for such studies and should be adapted as

necessary. The goal is to induce a small, measurable amount of degradation (typically 5-20%)

to identify potential degradation products and pathways.

General Procedure
For each condition, a solution of 2-acetylcyclohexanone in a suitable solvent (e.g.,

acetonitrile, methanol, or a mixture with water) should be prepared. A control sample should be

stored under ideal conditions (e.g., refrigerated and protected from light) for comparison.

Samples should be analyzed at appropriate time points using a stability-indicating analytical

method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass

Spectrometric (MS) detection.
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Proposed Forced Degradation Conditions
Stress Condition Proposed Protocol Purpose

Acidic Hydrolysis
0.1 M HCl at 60°C for up to 72

hours.

To evaluate stability in acidic

conditions.

Alkaline Hydrolysis
0.1 M NaOH at room

temperature for up to 24 hours.

To evaluate stability in alkaline

conditions.

Oxidative Degradation
3% H₂O₂ at room temperature

for up to 24 hours.

To assess susceptibility to

oxidation.

Thermal Degradation
Solid or solution stored at 60°C

for up to 7 days.

To determine the effect of heat

on stability.

Photostability

Expose solid or solution to light

providing an overall

illumination of not less than 1.2

million lux hours and an

integrated near ultraviolet

energy of not less than 200

watt hours/square meter (ICH

Q1B guidelines). A control

sample should be wrapped in

aluminum foil.

To assess the impact of light

on stability.

Visualization of Stability Testing Workflow and
Logic
The following diagrams illustrate the general workflow for stability testing and the logical

considerations for a forced degradation study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Planning Phase

Execution Phase

Analysis & Reporting Phase

Define Objectives & Acceptance Criteria

Select Batches of 2-Acetylcyclohexanone

Develop & Validate Stability-Indicating Method

Prepare Samples & Controls

Expose to Stress Conditions (Heat, Light, pH, etc.)

Sample at Pre-defined Time Points

Analyze Samples using Validated Method

Analyze Data (Quantify Degradation)

Identify Degradation Products

Elucidate Degradation Pathways

Compile Final Stability Report

Click to download full resolution via product page

Caption: General workflow for conducting a stability study of 2-acetylcyclohexanone.
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Stress Conditions

Potential Outcomes

2-Acetylcyclohexanone Sample

Acidic Hydrolysis Alkaline Hydrolysis Oxidation Thermal Photolytic

Analysis by Stability-Indicating Method

Stable (No Degradation) Degradation Observed

Identify Degradation Products

Click to download full resolution via product page

Caption: Logical flow of a forced degradation study for 2-acetylcyclohexanone.

Conclusion
While specific quantitative stability data for 2-acetylcyclohexanone is not readily available in

the public domain, the information from safety data sheets and chemical suppliers provides a

solid foundation for its safe storage and handling. For research and drug development

purposes, it is highly recommended to perform a comprehensive forced degradation study as

outlined in this guide to establish a detailed stability profile. This will ensure the quality and

reliability of the material in its intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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